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Compound of Interest

4-(o-
Compound Name: ) _
Methoxythiobenzoyl)morpholine

Cat. No.: B3911604

An In-depth Technical Guide to 4-(o-Methoxythiobenzoyl)morpholine
For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information, including scientific literature and chemical
databases, contains limited specific experimental data for 4-(o-
Methoxythiobenzoyl)morpholine (CAS 57954-41-3). This guide provides a comprehensive
overview based on the known chemical properties of this compound and the well-established
chemistry and biological activities of related morpholine-containing thioamides. The
experimental protocols and potential biological pathways described herein are representative of
this class of molecules and should be adapted and validated for the specific compound of
interest.

Introduction

4-(o-Methoxythiobenzoyl)morpholine, also known by its [IUPAC name (2-methoxyphenyl)
(morpholino)methanethione, is a small molecule belonging to the thioamide class of
compounds. It incorporates a morpholine ring, a common scaffold in medicinal chemistry
known to enhance the pharmacokinetic properties of drug candidates. The presence of the
methoxy-substituted phenyl ring and the thioamide linkage suggests potential for a range of
biological activities. This document aims to provide a detailed technical overview of its chemical
characteristics, potential synthetic routes, and plausible biological significance based on related
structures.
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Chemical and Physical Properties

A summary of the known and computed properties of 4-(o-Methoxythiobenzoyl)morpholine

Is presented in Table 1. These properties are essential for its handling, formulation, and in silico

modeling.

Property Value Source
2-methoxyphenyl

IUPAC Name ( _ ypheny) _
(morpholino)methanethione
4-(o-
Methoxythiobenzoyl)morpholin

Synonyms
e, (2-methoxyphenyl)-
morpholin-4-ylmethanethione

CAS Number 57954-41-3

Molecular Formula C12H1sNO2S

Molecular Weight 237.32 g/mol

Appearance Solid (predicted)

XLogP3 2.4 (predicted)

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 2

Topological Polar Surface Area  53.8 A2

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(o-

Methoxythiobenzoyl)morpholine is not readily available in the published literature, the

synthesis of thioamides is a well-established area of organic chemistry. A common and

effective method involves the thionation of the corresponding amide, (2-methoxyphenyl)
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(morpholino)methanone, using a thionating agent such as Lawesson's reagent or phosphorus

pentasulfide.

General Experimental Protocol for Thionation of an
Amide

Materials:

(2-methoxyphenyl)(morpholino)methanone (starting amide)

Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]
Anhydrous toluene (or other suitable high-boiling aprotic solvent)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and ethyl acetate (or other suitable eluents)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting amide,
(2-methoxyphenyl)(morpholino)methanone (1 equivalent), in anhydrous toluene.

Addition of Thionating Agent: Add Lawesson's Reagent (0.5-0.6 equivalents) to the solution.

Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and monitor
the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete
within 2-6 hours.

Workup:
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o Cool the reaction mixture to room temperature.

o Carefully quench the reaction by the slow addition of a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract with ethyl acetate.
o Wash the combined organic layers with water and then with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter and concentrate the solvent in vacuo to obtain the crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 4-(o-
Methoxythiobenzoyl)morpholine.

o Characterization: Confirm the structure and purity of the final product using techniques such
as 'H NMR, 13C NMR, and mass spectrometry.

Starting Amide
((2-methoxyphenyl)(morpholino)methanone)

Lawesson's Reagent

Reaction Aqueous Workup Final Product
(Reflux, 2-6h) (NaHCO3, Extraction) Column Chromatography (4-(0-Methoxythiobenzoyl)morpholine)

Anhydrous Toluene

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-(o-Methoxythiobenzoyl)morpholine.
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Potential Biological Activities and Signaling
Pathways

The biological activity of 4-(o-Methoxythiobenzoyl)morpholine has not been explicitly
reported. However, based on the activities of structurally related morpholine derivatives and
thioamides, several potential areas of interest for biological screening can be proposed.

Anticancer Activity

Morpholine derivatives are present in several approved and experimental anticancer drugs.
Their mechanism of action often involves the inhibition of protein kinases, which are crucial
regulators of cell signaling pathways implicated in cancer, such as cell proliferation, survival,
and angiogenesis. The thioamide functional group can also contribute to anticancer activity
through various mechanisms, including the induction of apoptosis.
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Caption: Potential anticancer signaling pathway inhibition.

Anti-inflammatory Activity

Certain morpholine-containing compounds have demonstrated anti-inflammatory properties.
This activity can be mediated through the inhibition of key inflammatory enzymes like
cyclooxygenase (COX) or by modulating inflammatory signaling pathways such as NF-kB.
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Antimicrobial Activity

Thioamides are known to possess antimicrobial properties, including antibacterial and
antifungal activities. The sulfur atom in the thioamide group is often crucial for this activity,
potentially by interfering with essential metabolic pathways in microorganisms.

Conclusion

4-(o-Methoxythiobenzoyl)morpholine is a compound with interesting chemical features that
suggest potential for biological activity. While specific experimental data is currently lacking in
the public domain, this guide provides a framework for its synthesis and potential areas of
biological investigation based on the known properties of its constituent chemical moieties.
Further research is warranted to synthesize this compound, confirm its properties, and explore
its potential as a lead compound in drug discovery programs. Researchers are encouraged to
use the provided general protocols as a starting point for their investigations and to thoroughly
characterize the compound and its biological effects.

 To cite this document: BenchChem. [What is 4-(0-Methoxythiobenzoyl)morpholine?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3911604#what-is-4-o-methoxythiobenzoyl-
morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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